Cas no 1090523-30-0 ((E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one)

• Product Name: (E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one
• CAS No: 1090523-30-0
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD11763972
• CID: 5215223
• Update Time: 2026-03-06

(E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one

• MDL： MFCD11763972
• Inchi： 1S/C16H16O3/c1-3-18-15-7-5-4-6-13(15)9-10-14(17)16-11-8-12(2)19-16/h4-11H,3H2,1-2H3/b10-9+
• InChI Key： VDPFMGCDSRWEQX-MDZDMXLPSA-N
• SMILES： C(C1=CC=C(C)O1)(=O)/C=C/C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 256.11
• Monoisotopic Mass: 256.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4A^2

Additional information on (E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one

Introduction to (E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one (CAS No. 1090523-30-0)

(E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one (CAS No. 1090523-30-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the chalcone family, known for its diverse biological activities and potential therapeutic applications.

The chemical structure of (E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one is characterized by a conjugated system that includes an ethoxy-substituted phenyl ring and a 5-methylfuran ring, linked by a propenone moiety. This unique arrangement of functional groups imparts the compound with specific physical and chemical properties, making it an interesting subject for both fundamental and applied research.

Recent studies have highlighted the potential of (E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a valuable lead for the development of new therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its anti-inflammatory and antioxidant activities, (E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one has shown promise in cancer research. A study published in the Cancer Letters reported that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential candidate for further investigation as an anticancer agent.

The pharmacological profile of (E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one has also been explored in preclinical studies. Animal models have been used to evaluate its safety and efficacy, with results indicating low toxicity and good bioavailability. These findings are crucial for advancing the compound through the drug development pipeline and into clinical trials.

From a synthetic chemistry perspective, the preparation of (E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one involves several well-established methods. One common approach is the Claisen-Schmidt condensation reaction between 4-methylfurfural and 4'-ethoxyacetophenone. This reaction yields the desired product with high regioselectivity and stereoselectivity, ensuring the formation of the (E)-isomer. The synthetic route is scalable and can be adapted for large-scale production, which is essential for pharmaceutical applications.

The structural diversity within the chalcone family allows for extensive modification and optimization of compounds like (E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one. Researchers are actively exploring structural analogs to enhance its biological activities while minimizing potential side effects. For example, substituting different functional groups on the phenyl or furan rings can lead to compounds with improved potency or selectivity.

In conclusion, (E)-3-(2-ethoxyphenyl)-1-(5-methylfuran-2-y l)prop - 2 - en - 1 - one (CAS No. 1090523 - 30 - 0) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its structure for enhanced efficacy and safety.